Cas no 1193451-06-7 (5-Ethynyl Uridine CEP)

• Product Name: 5-Ethynyl Uridine CEP
• CAS No: 1193451-06-7
• MF: C₄₇H₆₁N₄O₉PSi
• MW: 885.06791472435
• CID: 5734556
• Update Time: 2026-03-11

5-Ethynyl Uridine CEP Chemical and Physical Properties

Names and Identifiers

• 5-Ethynyl Uridine CEP
• Uridine, 5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-O-[(1,1-dimethylethyl)dimethylsilyl]-5-ethynyl-, 3'-[2-cyanoethyl N,N-bis(1-methylethyl)phosphoramidite]

• Inchi： 1S/C47H61N4O9PSi/c1-13-34-30-50(45(53)49-43(34)52)44-42(60-62(11,12)46(6,7)8)41(59-61(57-29-17-28-48)51(32(2)3)33(4)5)40(58-44)31-56-47(35-18-15-14-16-19-35,36-20-24-38(54-9)25-21-36)37-22-26-39(55-10)27-23-37/h1,14-16,18-27,30,32-33,40-42,44H,17,29,31H2,2-12H3,(H,49,52,53)/t40-,41-,42-,44-,61?/m1/s1
• InChI Key： ANLDABSHUZQHBF-OMRXSTERSA-N
• SMILES： C(C1C=CC=CC=1)(C1C=CC(OC)=CC=1)(C1C=CC(OC)=CC=1)OC[C@H]1O[C@@H](N2C(NC(=O)C(C#C)=C2)=O)[C@H](O[Si](C)(C)C(C)(C)C)[C@@H]1OP(OCCC#N)N(C(C)C)C(C)C

Experimental Properties

• pka: 8.29±0.10(Predicted)

Additional information on 5-Ethynyl Uridine CEP

5-Ethynyl Uridine CEP: A Comprehensive Overview

5-Ethynyl Uridine CEP, also known by its CAS number CAS No. 1193451-06-7, is a nucleoside analog that has garnered significant attention in the fields of RNA research, drug development, and synthetic biology. This compound is a modified version of uridine, a naturally occurring nucleoside, with an ethynyl group attached at the 5-position of the uracil base. The ethynyl group introduces unique chemical properties, making it a valuable tool in various biochemical and pharmacological applications.

The structural modification of uridine to form 5-Ethynyl Uridine CEP enhances its ability to participate in click chemistry reactions, particularly the copper-catalyzed azide-alkyne cycloaddition (CuAAC). This reactivity has made it an indispensable component in the synthesis of complex biomolecules, such as modified RNA and DNA strands. Researchers have leveraged this property to develop novel therapeutics, including antisense oligonucleotides and RNA interference (RNAi) agents, which hold promise for treating genetic disorders and viral infections.

Recent studies have highlighted the potential of 5-Ethynyl Uridine CEP in the development of next-generation vaccines. By incorporating this nucleoside analog into mRNA vaccines, scientists have observed improved stability and reduced immunogenicity of the mRNA molecules. This advancement is particularly relevant in the context of emerging infectious diseases, where rapid vaccine development is crucial. The ability of 5-Ethynyl Uridine CEP to enhance mRNA stability has been validated in preclinical models, paving the way for its use in human trials.

In addition to its role in vaccine development, 5-Ethynyl Uridine CEP has found applications in the field of synthetic biology. Researchers have utilized this compound to create synthetic RNA constructs with tailored functionalities. For instance, by incorporating 5-Ethynyl Uridine CEP into RNA sequences, scientists can introduce specific chemical modifications that enable precise control over RNA folding and function. This capability has opened new avenues for engineering ribozymes, RNA sensors, and other functional RNA molecules.

The synthesis of 5-Ethynyl Uridine CEP involves a multi-step process that begins with the isolation of uridine from natural sources or its chemical synthesis. The subsequent installation of the ethynyl group at the 5-position requires precise chemical manipulation to ensure high yields and purity. Advances in catalytic methods and purification techniques have significantly improved the production efficiency of this compound, making it more accessible for research and commercial applications.

The pharmacokinetic properties of 5-Ethynyl Uridine CEP have also been a focus of recent investigations. Studies conducted in animal models suggest that this compound exhibits favorable absorption and distribution profiles, which are essential for its potential use as a therapeutic agent. Furthermore, preliminary toxicity studies indicate that 5-Ethynyl Uridine CEP is well-tolerated at doses relevant to therapeutic applications.

In conclusion, 5-Ethynyl Uridine CEP, with its unique chemical properties and versatile applications, represents a significant advancement in nucleoside analog chemistry. Its role in RNA research, vaccine development, and synthetic biology underscores its importance as a tool for addressing some of the most pressing challenges in modern medicine. As research continues to uncover new applications for this compound, it is poised to make an even greater impact on the field of biotechnology.